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An In-Depth Technical Guide to the Physicochemical Properties of 2-Amino-4,5-
dimethylfuran-3-carbonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a focused examination of the physicochemical properties of 2-
Amino-4,5-dimethylfuran-3-carbonitrile (CAS No. 5117-88-4), with a primary emphasis on its
melting point. As a substituted aminofuran, this compound represents a class of heterocyclic
structures that are of significant interest in medicinal chemistry and synthetic organic chemistry.
This document synthesizes available data, outlines the principles and protocols for
experimental determination of its melting point, and discusses the theoretical considerations
regarding its boiling point. Safety and handling protocols are also addressed to ensure best
practices in a laboratory setting.

Introduction to 2-Amino-4,5-dimethylfuran-3-
carbonitrile

2-Amino-4,5-dimethylfuran-3-carbonitrile is a heterocyclic organic compound featuring a
furan core. The furan nucleus is a fundamental structure found in a wide array of biologically
active molecules and industrial products.[1] The presence of amino (-NHz) and cyano (-C=N)
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functional groups makes it a versatile precursor for the synthesis of more complex molecules,
particularly in the development of novel therapeutic agents.[2] Substituted 2-aminothiophenes
and 2-aminopyrans, which are structurally related to aminofurans, are known to be key building
blocks for compounds with a broad range of biological activities, including antiviral,
antimicrobial, and anticancer properties.[3][4][5][6] Understanding the fundamental
physicochemical properties of 2-Amino-4,5-dimethylfuran-3-carbonitrile is, therefore, a
critical first step for its application in research and development.

Physicochemical Properties

The physical state and thermal behavior of a compound are dictated by its molecular structure
and the intermolecular forces at play. For 2-Amino-4,5-dimethylfuran-3-carbonitrile, these
properties are crucial for purification, reaction setup, and material characterization.

Data Summary

The key thermal properties for 2-Amino-4,5-dimethylfuran-3-carbonitrile are summarized

below.
Property Value Source & Notes
Molecular Formula C7HsN20 [2]
Molecular Weight 136.15 g/mol [2]
Melting Point 163-169 °C (lit.) [2]
Likely decomposes at elevated
Boiling Point Data not available temperatures before boiling at

atmospheric pressure.

Interpretation of Physicochemical Data

Melting Point: The melting point is a critical indicator of a crystalline solid's purity.[7] A pure
compound typically exhibits a sharp melting point, often within a narrow range of 0.5-1.0 °C.[7]
The literature value for 2-Amino-4,5-dimethylfuran-3-carbonitrile is reported as a range of
163-169 °C.[2] This relatively broad six-degree range may suggest that the reported value is for
a technical-grade or research-grade sample rather than a high-purity analytical standard. The
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presence of even small amounts of impurities can lead to a depression of the melting point and
a broadening of the melting range.[8]

Boiling Point: A boiling point for this compound is not found in readily available chemical
literature or supplier data. This is common for complex organic molecules with multiple polar
functional groups. Such compounds often have high boiling points and may be thermally labile,
meaning they are susceptible to chemical decomposition at the high temperatures required to
reach their boiling point under standard atmospheric pressure.

Experimental Determination of Melting Point

To verify the identity and assess the purity of a sample of 2-Amino-4,5-dimethylfuran-3-
carbonitrile, an experimental determination of its melting point is essential. The capillary
method is a standard, reliable, and widely used technique.

Principle of Melting Point Determination

The melting point is the temperature at which a substance transitions from the solid to the liquid
phase at atmospheric pressure.[7][8] This process requires overcoming the intermolecular
forces holding the molecules in a fixed crystal lattice. The temperature range, from the first sign
of melting (T1) to the complete liquefaction of the solid (T2), is recorded.[7] A narrow range
indicates high purity, while a wide and depressed range suggests the presence of impurities.

Standard Protocol: Digital Melting Point Apparatus

This protocol describes the use of a modern digital melting point apparatus (e.g., a Mel-Temp
apparatus), which offers precise temperature control and observation.

Materials:

Sample of 2-Amino-4,5-dimethylfuran-3-carbonitrile

Capillary tubes (sealed at one end)

Digital melting point apparatus

Spatula and watch glass
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Procedure:

o Sample Preparation: Place a small amount of the dry, crystalline compound onto a clean
watch glass. Gently press the open end of a capillary tube into the sample to pack a small
amount of material into the tube.

o Packing the Sample: Tap the sealed end of the capillary tube on a hard surface to move the
powder to the bottom. The packed sample height should be approximately 1-2 mm for even
heating.[7] Using too much sample can lead to inaccurate results.[8]

o Apparatus Setup: Place the packed capillary tube into the sample holder of the melting point
apparatus.

o Rapid Determination (Optional but Recommended): Set a rapid heating rate (e.g., 10-15
°C/min) to quickly find an approximate melting range. This saves time in the subsequent
accurate determination. Let the apparatus cool significantly before the next step.

o Accurate Determination: Set the apparatus to heat rapidly to a temperature about 15-20 °C
below the approximate melting point found in the previous step.

o Slow Heating: Adjust the heating rate to a slow ramp of 1-2 °C per minute as you approach
the expected melting point. A slow rate is critical for an accurate measurement.

o Observation and Recording: Observe the sample through the magnifying lens.
o Record the temperature (T1) at which the first drop of liquid appears.
o Record the temperature (T2) at which the last solid crystal melts completely.

e Repeat: Conduct at least two more careful determinations to ensure the results are
consistent and reproducible.

Diagram of Experimental Workflow
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Caption: Workflow for Melting Point Determination.
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Safety and Handling

While a specific, comprehensive Safety Data Sheet (SDS) for 2-Amino-4,5-dimethylfuran-3-
carbonitrile was not found in the search results, general principles for handling fine organic
chemicals should be strictly followed. The hazards can be inferred from related chemical
structures and general laboratory safety standards.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side shields, a lab coat, and chemical-resistant gloves (e.qg., nitrile).[9]

o Ventilation: Handle the compound in a well-ventilated area or, preferably, inside a chemical
fume hood to avoid inhalation of dust or vapors.[10]

o Contact Avoidance: Avoid contact with skin and eyes. In case of contact, rinse the affected
area thoroughly with water.[11][12]

 Ingestion: Do not eat, drink, or smoke when handling this product. If swallowed, rinse mouth
with water and seek medical advice.[9]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.[10]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow the product to enter drains or waterways.[12]

Conclusion

2-Amino-4,5-dimethylfuran-3-carbonitrile is a solid organic compound with a literature-
reported melting point of 163-169 °C.[2] This value serves as a crucial parameter for its
identification and purity assessment. An experimental boiling point is not readily available, likely
due to thermal decomposition at elevated temperatures. Researchers and scientists working
with this compound should perform an experimental melting point determination using standard
protocols, such as the capillary method, to verify sample quality. Adherence to rigorous safety
and handling procedures is mandatory for the safe utilization of this chemical in a laboratory
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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